Cas no 954071-97-7 (4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine)

• Product Name: 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine
• CAS No: 954071-97-7
• MF: C₁₆H₁₆ClNO₃S
• MW: 337.821142196655
• CID: 6039358
• PubChem ID: 16895233
• Update Time: 2025-06-13

4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine Chemical and Physical Properties

Names and Identifiers

• 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine
• 4-(3-chlorophenyl)sulfonyl-2-phenylmorpholine
• Morpholine, 4-[(3-chlorophenyl)sulfonyl]-2-phenyl-
• 954071-97-7
• AKOS024491270
• 4-((3-chlorophenyl)sulfonyl)-2-phenylmorpholine
• VU0630409-1
• F5028-0009

• Inchi： 1S/C16H16ClNO3S/c17-14-7-4-8-15(11-14)22(19,20)18-9-10-21-16(12-18)13-5-2-1-3-6-13/h1-8,11,16H,9-10,12H2
• InChI Key： CIVVOVICHKLWSK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CC(Cl)=C2)(=O)=O)CCOC(C2=CC=CC=C2)C1

Computed Properties

• Exact Mass: 337.0539422g/mol
• Monoisotopic Mass: 337.0539422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 55Ų

Additional information on 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine

Introduction to 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine (CAS No. 954071-97-7)

4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine, a compound with the chemical identifier CAS No. 954071-97-7, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 3-chlorobenzenesulfonyl group and a phenyl ring, contribute to its unique chemical properties and make it a subject of interest in medicinal chemistry research.

The 3-chlorobenzenesulfonyl moiety is a key functional group that imparts specific electronic and steric properties to the molecule. This group is often utilized in drug design due to its ability to interact with biological targets in a predictable manner. The chlorine atom in this group enhances the electrophilicity of the sulfonyl moiety, making it more reactive in various chemical transformations. These characteristics have been exploited in the synthesis of novel compounds with potential pharmacological activity.

The phenyl ring in 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine further contributes to the compound's complexity and functionality. Phenyl rings are common in many biologically active molecules due to their ability to stabilize charged intermediates and participate in hydrophobic interactions. In this context, the phenyl ring can influence the molecule's solubility, bioavailability, and interaction with biological targets.

In recent years, there has been growing interest in morpholine derivatives as potential therapeutic agents. Morpholine scaffolds have been incorporated into various drug candidates due to their ability to modulate biological pathways involved in diseases such as cancer, inflammation, and infectious diseases. The compound 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine is no exception and has been studied for its potential pharmacological effects.

One of the most notable areas of research involving 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine is its application as an intermediate in the synthesis of more complex molecules. The presence of both the sulfonyl and phenyl groups makes this compound a versatile building block for medicinal chemists. By modifying these functional groups or introducing additional substituents, researchers can generate libraries of compounds with tailored properties for drug discovery.

Recent studies have also explored the biological activity of 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine and its derivatives. These studies have shown that certain morpholine derivatives exhibit inhibitory effects on enzymes and receptors involved in disease pathways. For instance, some derivatives have demonstrated anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory enzymes. Additionally, there is evidence suggesting that morpholine-based compounds may have antiviral and anticancer activities.

The synthesis of 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of key intermediates such as 3-chlorobenzenesulfonyl chloride and 2-phenylmorpholine. These intermediates are then coupled using standard coupling reactions such as nucleophilic aromatic substitution or Buchwald-Hartwig coupling.

The choice of reaction conditions is critical in determining the efficiency and selectivity of the synthesis. Factors such as temperature, solvent system, catalysts, and reaction time must be carefully controlled to achieve optimal results. Advances in synthetic methodologies have enabled more efficient and sustainable approaches to producing complex molecules like 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine.

In conclusion, 4-(3-chlorobenzenesulfonyl)-2-phenylmorpholine (CAS No. 954071-97-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new applications and synthetic strategies for this molecule, highlighting its importance in medicinal chemistry.